Cas no 61167-07-5 (Benzene, 4-(4-chlorophenoxy)-1-nitro-2-(propylsulfinyl)-)

• Product name: Benzene, 4-(4-chlorophenoxy)-1-nitro-2-(propylsulfinyl)-
• CAS No: 61167-07-5
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• CID: 489976
• PubChem ID: 71398726

Benzene, 4-(4-chlorophenoxy)-1-nitro-2-(propylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(4-chlorophenoxy)-1-nitro-2-(propylsulfinyl)-
• 4-(4-chlorophenoxy)-1-nitro-2-propylsulfinylbenzene
• 4-(4-Chlorophenoxy)-1-nitro-2-(propane-1-sulfinyl)benzene
• DTXSID50820134
• 61167-07-5

• Inchi： InChI=1S/C15H14ClNO4S/c1-2-9-22(20)15-10-13(7-8-14(15)17(18)19)21-12-5-3-11(16)4-6-12/h3-8,10H,2,9H2,1H3
• InChI Key： HQNZCNPBYKESQI-UHFFFAOYSA-N
• SMILES： CCCS(=O)C1=C(C=CC(=C1)OC2=CC=C(C=C2)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.03332
• Monoisotopic Mass: 339.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 69.44